N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-{[4-(prop-2-en-1-yl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• IUPAC Name: N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-[(4-prop-2-enyl-5-pyridin-3-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C17H18N6OS2/c1-4-8-23-15(13-6-5-7-18-9-13)21-22-17(23)25-10-14(24)20-16-19-11(2)12(3)26-16/h4-7,9H,1,8,10H2,2-3H3,(H,19,20,24)
• InChI Key: VMHCXPQDEMWHBB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)CSC2=NN=C(N2CC=C)C3=CN=CC=C3)C
• Molecular Formula: C17H18N6OS2
• Molecular Weight: 386.5 g/mol

Description

N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-{[4-(prop-2-en-1-yl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a synthetic organic compound that belongs to the class of thiazole derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-{[4-(prop-2-en-1-yl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide typically involves multi-step organic reactions. The starting materials might include 4,5-dimethylthiazole, pyridine, and triazole derivatives. Common synthetic routes could involve:

Formation of the thiazole ring: This might involve the reaction of appropriate aldehydes or ketones with thiourea.

Formation of the triazole ring: This could involve cyclization reactions using hydrazine derivatives.

Coupling reactions: The final step might involve coupling the thiazole and triazole rings through a sulfanyl linkage using reagents like thiols and acylating agents.

Industrial Production Methods

Industrial production of such compounds often involves optimization of reaction conditions to maximize yield and purity. This might include:

Catalysts: Use of specific catalysts to enhance reaction rates.

Solvents: Selection of appropriate solvents to dissolve reactants and control reaction temperature.

Purification: Techniques like recrystallization, chromatography, and distillation to purify the final product.

Chemical Reactions Analysis

Types of Reactions

N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-{[4-(prop-2-en-1-yl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide can undergo various chemical reactions, including:

Oxidation: Conversion of sulfanyl groups to sulfoxides or sulfones.

Reduction: Reduction of nitro groups (if present) to amines.

Substitution: Nucleophilic or electrophilic substitution reactions on the aromatic rings.

Common Reagents and Conditions

Oxidizing agents: Hydrogen peroxide, m-chloroperbenzoic acid.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Substitution reagents: Halogens, alkylating agents.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield sulfoxides or sulfones, while substitution reactions could introduce various functional groups onto the aromatic rings.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, such as antimicrobial, antifungal, or anticancer properties.

Medicine: Potential use as a therapeutic agent due to its biological activities.

Industry: Possible applications in the development of new materials or as intermediates in chemical manufacturing.

Mechanism of Action

The mechanism of action of N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-{[4-(prop-2-en-1-yl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide would depend on its specific biological target. Generally, such compounds might:

Interact with enzymes: Inhibit or activate specific enzymes involved in metabolic pathways.

Bind to receptors: Modulate receptor activity to produce a biological response.

Disrupt cellular processes: Interfere with cell division, protein synthesis, or other critical cellular functions.

Comparison with Similar Compounds

Similar Compounds

Thiazole derivatives: Compounds like 2-aminothiazole, 4-methylthiazole.

Triazole derivatives: Compounds like 1,2,4-triazole, fluconazole.

Pyridine derivatives: Compounds like pyridine, nicotinamide.

Uniqueness

N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-{[4-(prop-2-en-1-yl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is unique due to its specific combination of thiazole, triazole, and pyridine rings, which might confer distinct biological activities and chemical properties compared to other similar compounds.